molecular formula C18H20N4O B7640646 6-[4-Anilino-4-(hydroxymethyl)piperidin-1-yl]pyridine-2-carbonitrile

6-[4-Anilino-4-(hydroxymethyl)piperidin-1-yl]pyridine-2-carbonitrile

Cat. No. B7640646
M. Wt: 308.4 g/mol
InChI Key: LIBYKBLDYMWTRR-UHFFFAOYSA-N
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Description

6-[4-Anilino-4-(hydroxymethyl)piperidin-1-yl]pyridine-2-carbonitrile, also known as AHPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of piperidine derivatives and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 6-[4-Anilino-4-(hydroxymethyl)piperidin-1-yl]pyridine-2-carbonitrile is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. This compound has been found to act as a potent inhibitor of the dopamine transporter, which is responsible for the reuptake of dopamine from the synapse. By inhibiting the dopamine transporter, this compound increases the concentration of dopamine in the synapse, leading to increased neurotransmission and activation of downstream signaling pathways.
Biochemical and Physiological Effects
This compound has a range of biochemical and physiological effects, including modulation of neurotransmitter systems, inhibition of the dopamine transporter, and activation of downstream signaling pathways. This compound has been found to have potential therapeutic applications in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-[4-Anilino-4-(hydroxymethyl)piperidin-1-yl]pyridine-2-carbonitrile in lab experiments is its potent activity and ability to modulate neurotransmitter systems. However, there are also limitations to using this compound in lab experiments, including its complex synthesis method and potential for toxicity at high doses.

Future Directions

There are many potential future directions for research on 6-[4-Anilino-4-(hydroxymethyl)piperidin-1-yl]pyridine-2-carbonitrile, including further studies on its mechanism of action, potential therapeutic applications in the treatment of neurological disorders, and development of new synthetic methods for the production of this compound. Additionally, there is a need for further research on the potential side effects and toxicity of this compound, as well as its potential interactions with other drugs and medications.
Conclusion
In conclusion, this compound is a chemical compound that has been extensively studied for its potential applications in scientific research. Its potent activity and ability to modulate neurotransmitter systems make it a promising candidate for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. However, there are also limitations to using this compound in lab experiments, including its complex synthesis method and potential for toxicity at high doses. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of 6-[4-Anilino-4-(hydroxymethyl)piperidin-1-yl]pyridine-2-carbonitrile involves the reaction of 4-(chloromethyl)piperidine hydrochloride with 4-aminopyridine in the presence of triethylamine. The resulting intermediate is then reacted with aniline in the presence of sodium hydride to yield the final product. The synthesis of this compound is a complex process that requires careful control of reaction conditions to ensure high yields and purity.

Scientific Research Applications

6-[4-Anilino-4-(hydroxymethyl)piperidin-1-yl]pyridine-2-carbonitrile has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where this compound has been found to have a range of effects on the central nervous system. This compound has been shown to modulate the activity of various neurotransmitter systems, including dopamine, serotonin, and norepinephrine, and has been found to have potential therapeutic applications in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

properties

IUPAC Name

6-[4-anilino-4-(hydroxymethyl)piperidin-1-yl]pyridine-2-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20N4O/c19-13-16-7-4-8-17(20-16)22-11-9-18(14-23,10-12-22)21-15-5-2-1-3-6-15/h1-8,21,23H,9-12,14H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LIBYKBLDYMWTRR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1(CO)NC2=CC=CC=C2)C3=CC=CC(=N3)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

308.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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